Cas no 942920-37-8 (1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
942920-37-8 structure
Product Name:1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:942920-37-8
MF:C19H26BN3O4
MW:371.238444805145
CID:2111928
Update Time:2023-08-04

1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • KMYLVVZUDKXTDI-UHFFFAOYSA-N
    • 1-(1,1-dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • Inchi: 1S/C19H26BN3O4/c1-17(2,3)22-16(13-8-10-14(11-9-13)23(24)25)15(12-21-22)20-26-18(4,5)19(6,7)27-20/h8-12H,1-7H3
    • InChI Key: KMYLVVZUDKXTDI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C=2C2C=CC(=CC=2)[N+](=O)[O-])C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 548
  • Topological Polar Surface Area: 82.1

1-(1,1-Dimethylethyl)-5-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

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